Cas no 38167-72-5 (1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 38167-72-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD00173826
• CID: 89285
• PubChem ID: 300890
• Update Time: 2025-10-17

1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Diethylphenyl)maleimide
• 1-(2,6-Diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(2,6-diethylphenyl)pyrrole-2,5-dione
• Cyto10H11
• Maybridge1_007020
• AKOS000249446
• HMS561H02
• NSC-176372
• 1-(2,6-diethylphenyl)-1H-pyrrole-2,5-dione
• 38167-72-5
• EN300-227742
• SCHEMBL331144
• CHEMBL4546302
• DTXSID80306436
• E79209
• AS-65640
• CS-0296532
• A824032
• FT-0605495
• LNOKVKHZEYOLIQ-UHFFFAOYSA-N
• 1H-Pyrrole-2, 1-(2,6-diethylphenyl)-
• NSC176372
• MFCD00173826
• STK301769
• DB-049242
• 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

• MDL： MFCD00173826
• Inchi： 1S/C14H15NO2/c1-3-10-6-5-7-11(4-2)14(10)15-12(16)8-9-13(15)17/h5-9H,3-4H2,1-2H3
• InChI Key： LNOKVKHZEYOLIQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C(=CC=CC=1CC)CC)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.17
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.582
• PSA: 37.38000
• LogP: 2.30580
• Solubility: Not determined

1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Compound CAS No 38167-72-5: 1-(2,6-Diethylphenyl)-2,5-Dihydro-1H-Pyrrole-2,5-Dione

The compound with CAS No 38167-72-5, known as 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrrole dione core with a substituted phenyl group. The pyrrole dione moiety is a key structural element that contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor for the synthesis of heterocyclic compounds, which are widely used in drug design and material engineering. The substituted phenyl group in this compound plays a crucial role in modulating its electronic properties, making it a valuable building block for constructing complex molecular architectures.

The synthesis of CAS No 38167-72-5 involves a multi-step process that typically includes Friedländer-type annulation reactions or other cyclization techniques. These methods allow for the precise construction of the pyrrole dione framework while maintaining control over the substituents on the phenyl ring. The diethyl substitution pattern on the phenyl group is particularly significant, as it influences both the stability and reactivity of the compound.

One of the most promising areas of research involving this compound is its application in organic electronics. The pyrrole dione core exhibits semiconducting properties, making it a candidate for use in thin-film transistors and other electronic devices. Recent advancements have demonstrated that incorporating 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione into polymer blends can enhance their charge transport capabilities, paving the way for next-generation electronic materials.

In addition to its electronic applications, this compound has also shown potential in medicinal chemistry. The diethylphenyl substituent contributes to its lipophilicity, which is an important factor in drug design for improving bioavailability and targeting specific biological systems. Preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for therapeutic development.

The study of CAS No 38167-72-5 has also led to insights into its photochemical properties. Research has shown that the compound exhibits strong absorption in the UV-vis spectrum due to its conjugated π-system. This property makes it a candidate for use in photovoltaic materials and light-emitting diodes (LEDs). Furthermore, its ability to undergo photo-induced electron transfer reactions opens up possibilities for applications in solar energy conversion technologies.

From an environmental perspective, understanding the degradation pathways of 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes oxidative cleavage of the pyrrole ring, leading to the formation of less complex byproducts. This information is vital for developing sustainable synthesis routes and waste management strategies.

In conclusion, CAS No 38167-72-5, or 1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2